Cas no 2096332-29-3 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolinic acid)

• Product Name: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolinic acid
• CAS No: 2096332-29-3
• MF: C₁₂H₁₆BNO₄
• MW: 249.070743560791
• MDL: MFCD22192540
• CID: 4637890
• Update Time: 2025-05-23

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Carboxypyridine-4-boronic acid pinacol ester
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolinic acid
• 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE-2-CARBOXYLIC ACID
• AT13749

• MDL： MFCD22192540
• Inchi： 1S/C12H16BNO4/c1-11(2)12(3,4)18-13(17-11)8-5-6-14-9(7-8)10(15)16/h5-7H,1-4H3,(H,15,16)
• InChI Key： PUFOGOCODWSDAN-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C(=O)O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Topological Polar Surface Area: 68.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolinic acid

Comprehensive Overview of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolinic acid (CAS No. 2096332-29-3)

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolinic acid (CAS No. 2096332-29-3) is a highly versatile boronic ester derivative that has garnered significant attention in pharmaceutical and material science research. This compound, often abbreviated as TMDPA, is a critical intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its unique structure, featuring a picolinic acid backbone and a dioxaborolane moiety, makes it invaluable for constructing complex molecules with precision.

The growing demand for boron-containing compounds in drug discovery and agrochemical applications has placed 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolinic acid at the forefront of research. Scientists are particularly interested in its role as a proteolysis-targeting chimera (PROTAC) linker, a hot topic in targeted protein degradation therapies. Recent studies also highlight its potential in bioimaging and catalysis, aligning with the surge in interest for sustainable chemistry and green synthesis methods.

One of the most frequently searched questions about this compound is: "What are the applications of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolinic acid in medicinal chemistry?" The answer lies in its ability to serve as a boron carrier for boron neutron capture therapy (BNCT), an emerging cancer treatment. Additionally, its chelating properties make it useful in designing metal-organic frameworks (MOFs), a trending area in materials science.

From a synthetic perspective, CAS No. 2096332-29-3 is prized for its stability under ambient conditions, unlike many other boronic acid derivatives. This stability reduces purification challenges, a common pain point for researchers. Its compatibility with microwave-assisted synthesis further enhances its appeal, as this technique gains traction for accelerating reaction times and improving yields.

In the context of AI-driven drug discovery, 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolinic acid is frequently included in virtual screening libraries due to its privileged scaffold characteristics. Computational chemists value its predictable reactivity patterns, which align with the current focus on machine learning-based reaction optimization. This synergy between experimental and computational approaches underscores its relevance in modern high-throughput screening workflows.

Environmental considerations are another key driver of interest in this compound. Unlike traditional halogenated intermediates, TMDPA offers a more sustainable alternative for constructing heterocyclic compounds, addressing the pharmaceutical industry's push toward greener synthetic routes. Its biodegradation profile is currently under investigation, with preliminary data suggesting lower ecotoxicity compared to analogous aryl halides.

The analytical characterization of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolinic acid typically involves advanced techniques like NMR spectroscopy (particularly ¹¹B NMR) and high-resolution mass spectrometry. These methods are essential for quality control, especially given the compound's use in GMP-compliant synthesis of active pharmaceutical ingredients. Recent advances in benchtop NMR technology have made such analyses more accessible to smaller research teams.

Looking ahead, the development of water-soluble derivatives of CAS No. 2096332-29-3 represents an active area of research, responding to the need for biocompatible boron agents. This innovation could unlock new applications in theragnostic systems that combine diagnostics and therapy. As the scientific community continues to explore the boundaries of boron chemistry, this compound remains a key player in bridging academic discovery and industrial application.